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Introduction

Serratiopeptidase is a proteolytic enzyme with potent anti-inflammatory properties, widely used

in clinical practice. Accurate and precise quantification of Serratiopeptidase in bulk drug,

pharmaceutical formulations, and biological matrices is crucial for quality control, formulation

development, and pharmacokinetic studies. High-Performance Liquid Chromatography (HPLC)

offers a sensitive, specific, and reliable method for this purpose. This application note details

validated RP-HPLC methods for the quantitative determination of Serratiopeptidase.

Principle of the Method

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) separates molecules

based on their hydrophobicity. A non-polar stationary phase (e.g., C8 or C18) is used with a

polar mobile phase. Serratiopeptidase is injected into the system and, depending on its affinity

for the stationary phase, is separated from other components in the sample. The concentration

of the eluted Serratiopeptidase is quantified by a UV detector at a specific wavelength.

Experimental Protocols
This section provides detailed protocols for the quantitative analysis of Serratiopeptidase using

RP-HPLC, including methods for analyzing Serratiopeptidase in combination with other drugs.
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Method 1: Simultaneous Estimation of
Serratiopeptidase, Aceclofenac, and Paracetamol
This method is adapted for the simultaneous determination of Serratiopeptidase, Aceclofenac,

and Paracetamol in pharmaceutical dosage forms.[1][2]

1. Chromatographic Conditions:

HPLC System: Agilent RP-HPLC 1200 series with a binary pump, autosampler, and Diode

Array Detector (DAD).[1]

Column: C18 Column (4.6 x 150 mm, 5 µm).[1]

Mobile Phase: Methanol: Water (50:50 v/v).[1][2]

Flow Rate: 0.4 mL/min.[1][2]

Detection Wavelength: 327 nm.[1][2]

Injection Volume: 10 µL.[1]

Software: EZChrome Elite.[1]

2. Preparation of Standard Solutions:

Standard Stock Solution (500 µg/mL): Accurately weigh 20 mg of Serratiopeptidase,

Aceclofenac, and Paracetamol standards separately and dissolve in 20 mL of methanol.

Make up the volume to 40 mL with methanol.[1]

Working Standard Solution: Prepare a mixed standard solution by combining aliquots of the

stock solutions to achieve the desired concentrations for the calibration curve.[1]

3. Preparation of Sample Solution:

Weigh and powder 20 tablets.

Accurately weigh a quantity of the powder equivalent to the dosage form and dissolve it in 10

mL of the mobile phase.
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Ultrasonicate the solution to ensure complete dissolution.

Filter the solution through a 0.22 µm syringe filter before injection.[1]

4. Calibration Curve:

Prepare a series of dilutions from the working standard solution to cover the concentration

range of 2-10 µg/mL for Serratiopeptidase.[1][2]

Inject each concentration and plot the peak area against the concentration to construct the

calibration curve.

Method 2: Simultaneous Estimation of Serratiopeptidase
and Diclofenac Sodium
This isocratic RP-HPLC method is designed for the simultaneous quantification of

Serratiopeptidase and Diclofenac Sodium in tablet dosage forms.[3]

1. Chromatographic Conditions:

HPLC System: HPLC system with a UV detector.

Column: WATERS XTERRA RP8 (4.6 x 150 mm, 5 µm).[3]

Mobile Phase: Ortho Phosphoric acid buffer: Methanol (70:30 v/v), with the pH adjusted to 3.

[3]

Flow Rate: 1.0 mL/min.[3]

Detection Wavelength: 262 nm.[3]

2. Preparation of Buffer:

Dissolve 6.24 g of sodium dihydrogen phosphate dihydrate and 0.68 mL of phosphoric acid

in 1000 mL of distilled water. Adjust the pH to 3 with Ortho Phosphoric acid.[3]

3. Preparation of Standard Solutions:
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Standard Stock Solution: Accurately weigh 30 mg of Serratiopeptidase and 150 mg of

Diclofenac sodium and transfer to a 50 mL volumetric flask. Add 50 mL of the mobile phase

and sonicate for 30 minutes. Dilute to the mark with the mobile phase.[3]

Working Standard Solution: Pipette 5 mL of the filtrate into a 25 mL volumetric flask and

make up the volume with the mobile phase.[3]

4. Preparation of Sample Solution:

Weigh and finely powder 20 tablets.

Accurately weigh an amount of powder equivalent to 30 mg of Serratiopeptidase and 150 mg

of Diclofenac sodium and transfer it into a 50 mL volumetric flask containing 50 mL of mobile

phase.

Sonicate for 30 minutes and then dilute to 50 mL with the mobile phase.

Filter the solution through a 0.45 µm membrane filter.

Pipette 5 mL of the filtrate into a 25 mL volumetric flask and make up the volume with the

mobile phase.[3]

Data Presentation
The quantitative data from various validated HPLC methods for Serratiopeptidase are

summarized in the tables below for easy comparison.

Table 1: Chromatographic Conditions for HPLC Analysis of Serratiopeptidase
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Parameter
Method 1 (with
Aceclofenac &
Paracetamol)[1][2]

Method 2 (with
Diclofenac Sodium)
[3]

Method 3 (with
Aceclofenac)[4]

Stationary Phase
C18 (4.6 x 150 mm, 5

µm)

WATERS XTERRA

RP8 (4.6 x 150 mm, 5

µm)

Inertsil-ODS C18 (250

x 4.6 mm, 5 µm)

Mobile Phase
Methanol: Water

(50:50 v/v)

Ortho Phosphoric acid

buffer: Methanol

(70:30 v/v), pH 3

Methanol: Buffer

(KH2PO4 0.1 M)

(80:20 v/v), pH 2.5

Flow Rate 0.4 mL/min 1.0 mL/min 1.0 mL/min

Detection Wavelength 327 nm 262 nm 270 nm

Retention Time (min)

Not specified for

Serratiopeptidase

alone

5.480 4.317

Table 2: Method Validation Parameters for HPLC Analysis of Serratiopeptidase

Parameter
Method 1 (with
Aceclofenac &
Paracetamol)[1][2]

Method 2 (with
Diclofenac Sodium)
[3]

Method 3 (with
Etoricoxib)[5]

Linearity Range

(µg/mL)
2-10 60-180 2-10

Correlation Coefficient

(r²)
0.9817 0.998 Not specified

LOD (µg/mL) Not specified 2.2767 0.0679

LOQ (µg/mL) Not specified Not specified 0.2060

Accuracy (%

Recovery)
Not specified Not specified Not specified
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Caption: Experimental workflow for the quantitative analysis of Serratiopeptidase by HPLC.
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Caption: Logical relationship of parameters in HPLC method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Serratiopeptidase Using High-Performance Liquid Chromatography (HPLC)]. BenchChem,
[2025]. [Online PDF]. Available at:
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using-hplc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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